2,3-Dichlorophenyloxirane

• Molecular Formula: C8H6Cl2O
• Molecular Weight: 189.04 g/mol
• IUPAC Name: 2-(2,3-dichlorophenyl)oxirane
• InChI: InChI=1S/C8H6Cl2O/c9-6-3-1-2-5(8(6)10)7-4-11-7/h1-3,7H,4H2
• InChI Key: JSSIVJGRLZMOJX-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C2=C(C(=CC=C2)Cl)Cl

Description

2,3-Dichlorophenyloxirane is a useful research compound. Its molecular formula is C8H6Cl2O and its molecular weight is 189.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,3-dichlorobenzaldehyde (0.314 mmol) in acetonitrile (1 ml) was added solid trimethylsulfonium iodide (0.314 mmol, 64 mg), potassium hydroxide (0.628 mmol, 35 mg), and water (0.079 mmol, 1.4 μl). The heterogeneous mixture were heated in a capped test tube at 60° C. for 3 h. The suspension was then diluted with ethyl acetate (1 ml) and washed with saturated sodium bicarbonate (1×1 ml) and water (3×0.5 ml). The tube was concentrated by vacuum centrifuge over 1 hour and the resulting 2,3-dichlorophenyloxirane used without further purification